(E)-4-(Dimethylamino)-N-[(1-methyl-4-phenylpiperidin-4-yl)methyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[(1-methyl-4-phenylpiperidin-4-yl)methyl]but-2-enamide
• InChI: InChI=1S/C19H29N3O/c1-21(2)13-7-10-18(23)20-16-19(11-14-22(3)15-12-19)17-8-5-4-6-9-17/h4-10H,11-16H2,1-3H3,(H,20,23)/b10-7+
• InChI Key: QEDVJTKFPOAMEL-JXMROGBWSA-N
• Canonical SMILES: CN1CCC(CC1)(CNC(=O)C=CCN(C)C)C2=CC=CC=C2
• Isomeric SMILES: CN1CCC(CC1)(CNC(=O)/C=C/CN(C)C)C2=CC=CC=C2
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol

Description

(E)-4-(Dimethylamino)-N-[(1-methyl-4-phenylpiperidin-4-yl)methyl]but-2-enamide, also known as DMABN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DMABN is a synthetic compound that belongs to the class of piperidine derivatives, which have been studied for their pharmacological properties, including analgesic, anti-inflammatory, and antipsychotic effects.

Mechanism of Action

(E)-4-(Dimethylamino)-N-[(1-methyl-4-phenylpiperidin-4-yl)methyl]but-2-enamide is believed to exert its pharmacological effects by binding to specific receptors in the brain, such as the sigma-1 receptor. This receptor is involved in various cellular processes, including calcium regulation, protein synthesis, and cell survival. By binding to the sigma-1 receptor, this compound may modulate these processes, leading to its observed pharmacological effects.
Biochemical and physiological effects
This compound has been shown to have various biochemical and physiological effects in preclinical studies. For example, it has been observed to increase the release of certain neurotransmitters, such as dopamine and serotonin, in the brain. It has also been shown to reduce the activation of certain inflammatory pathways, leading to its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

(E)-4-(Dimethylamino)-N-[(1-methyl-4-phenylpiperidin-4-yl)methyl]but-2-enamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research purposes. Additionally, it has shown promising results in preclinical studies, suggesting that it may be a useful tool for investigating various pharmacological processes.
However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which may make it difficult to interpret certain experimental results. Additionally, its potential side effects and toxicity profile are not well characterized, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on (E)-4-(Dimethylamino)-N-[(1-methyl-4-phenylpiperidin-4-yl)methyl]but-2-enamide. One potential area of investigation is its potential as a treatment for psychiatric disorders, such as depression and anxiety. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential side effects and toxicity profile. Finally, this compound may also be investigated as a potential tool for studying the sigma-1 receptor and its role in various physiological processes.

Synthesis Methods

(E)-4-(Dimethylamino)-N-[(1-methyl-4-phenylpiperidin-4-yl)methyl]but-2-enamide can be synthesized through a multi-step process involving the reaction of 1-methyl-4-phenylpiperidin-4-ylmethylamine with 2-bromo-1-(dimethylamino)ethanone, followed by the reduction of the resulting intermediate with sodium borohydride. The final product can be purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-[(1-methyl-4-phenylpiperidin-4-yl)methyl]but-2-enamide has been studied for its potential applications in various areas of scientific research. In particular, it has been investigated for its pharmacological properties, including its ability to act as a ligand for certain receptors in the brain, such as the sigma-1 receptor. This compound has also shown promising results in preclinical studies as a potential treatment for neuropathic pain, depression, and anxiety.